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Compound of Interest

Compound Name: Natsudaidain

Cat. No.: B1227964

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive, step-by-step guide for the proper disposal of
Natsudaidain, a naturally occurring O-methylated flavonol.[1] Adherence to these procedures
is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.
While Natsudaidain is a natural product and generally considered to have low toxicity, it is
prudent to handle it as a chemical substance of unknown full hazard profile and follow standard
laboratory chemical waste procedures.

Key Chemical and Physical Properties

A summary of Natsudaidain's properties relevant to its handling and disposal is presented
below.
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Property Value

Chemical Formula C21H2209

Molar Mass 418.39 g/mol [1]

CAS Number 35154-55-3[1]

Appearance Likely a solid at room temperature

Expected to have low water solubility, a
Solubility common characteristic of

polymethoxyflavonoids.

No specific hazards are listed under GHS

classifications for the broader "citrus natsudaidai
Known Hazards .

extract". However, as a pure compound, it

should be handled with care.

Experimental Protocols for Disposal

The following protocols outline the recommended procedures for the disposal of Natsudaidain
waste. These are based on general best practices for the disposal of non-hazardous or low-

hazard organic chemical waste in a laboratory setting.
1. Personal Protective Equipment (PPE)

Before handling Natsudaidain for disposal, ensure you are wearing the appropriate PPE:

Safety Goggles: To protect eyes from potential splashes.

Laboratory Coat: To protect skin and clothing.

Nitrile Gloves: To prevent skin contact.

N

. Waste Segregation and Collection
Proper segregation of chemical waste is crucial for safety and cost-effective disposal.

e Solid Waste:
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o Place solid Natsudaidain waste, including contaminated consumables (e.g., weighing
paper, gloves, paper towels), into a designated, leak-proof, and clearly labeled solid
chemical waste container.

o The container should be labeled as "Non-halogenated Solid Organic Waste" and should
list "Natsudaidain" as a constituent.

o Store the container in a designated satellite accumulation area within the laboratory, away
from incompatible materials.

¢ Liquid Waste (Solutions):

[¢]

If Natsudaidain is in a solvent, it should be disposed of in the appropriate liquid waste
stream.

o Agueous Solutions: While some non-hazardous, water-soluble organic compounds can be
disposed of down the sanitary sewer, given the lack of specific ecotoxicity data for
Natsudaidain, this is not recommended. Collect aqueous solutions containing
Natsudaidain in a designated "Aqueous Organic Waste" container.

o Organic Solvent Solutions: Dispose of solutions of Natsudaidain in organic solvents in the
appropriate "Non-halogenated" or "Halogenated" organic solvent waste container,
depending on the solvent used.

o Ensure all liquid waste containers are securely capped when not in use.
3. Spill Cleanup Procedure
In the event of a small spill of solid Natsudaidain:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, gently sweep the solid material into a dustpan. Avoid creating
dust.

o Place the collected material and any contaminated cleaning materials (e.g., paper towels)
into the designated solid chemical waste container.
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e Clean the spill area with an appropriate solvent and then with soap and water.
4. Final Disposal

o Once the waste containers are full (up to 90% capacity), ensure they are tightly sealed and
properly labeled.

o Arrange for the collection of the waste by your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal contractor.

o Never dispose of solid Natsudaidain or its concentrated solutions in the regular trash or
down the drain.

Logical Workflow for Natsudaidain Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Natsudaidain waste.
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Caption: Disposal workflow for Natsudaidain waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Natsudaidain: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1227964#natsudaidain-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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